molecular formula C10H17NO B8361374 6-Diethylaminohex-4-ynal

6-Diethylaminohex-4-ynal

Cat. No.: B8361374
M. Wt: 167.25 g/mol
InChI Key: PFWBKPFVTONDKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Diethylaminohex-4-ynal is a useful research compound. Its molecular formula is C10H17NO and its molecular weight is 167.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H17NO

Molecular Weight

167.25 g/mol

IUPAC Name

6-(diethylamino)hex-4-ynal

InChI

InChI=1S/C10H17NO/c1-3-11(4-2)9-7-5-6-8-10-12/h10H,3-4,6,8-9H2,1-2H3

InChI Key

PFWBKPFVTONDKL-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CC#CCCC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of oxalyl chloride (32 mL, 352 mmol) in methylene chloride (800 mL) under argon atmosphere at -78° C. was added dimethylsulfoxide (54.4 mL, 704 mmol) in methylene chloride (40 mL) over 15 minutes. After stirring for 5 minutes 6-diethylaminohex-4-yn-1-ol (50 g, 296 mmol) dissolved in methylene chloride (60 mL) was added dropwise over 35 minutes. After stirring 20 minutes triethylamine (224 mL, 1600 mmol) was added at -78° C. over 30 minutes and the reaction mixture was allowed to warm to room temperature. Water (400 mL) was added, the layers were separated, and the organic layer was washed with water (2×200 mL). The aqueous layer was back-extracted with methylene chloride (2×150 mL) and the combined organic extracts were washed with brine and dried (MgSO4). Removal of solvent under reduced pressure gave a quantitative yield of the product as an oil. 1H NMR (CDCl3) δ: 1.13 (t, 6H), 2.48-2.58 (m, 6H), 2.65 (q, 2H), 3.39 (d, 2H), 9.80 (s, 1H) ppm.
Quantity
32 mL
Type
reactant
Reaction Step One
Quantity
54.4 mL
Type
reactant
Reaction Step One
Quantity
800 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step Two
Quantity
224 mL
Type
reactant
Reaction Step Three
Quantity
60 mL
Type
solvent
Reaction Step Four
Name
Quantity
400 mL
Type
solvent
Reaction Step Five

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